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Compound of Interest

Compound Name: 1-Dodecyloxy-2-nitrobenzene

Cat. No.: B1581334

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the potential hazards and essential safety
protocols for handling 1-Dodecyloxy-2-nitrobenzene (CAS No. 83027-71-8). As a substituted
nitroaromatic compound, its safety profile must be evaluated with a critical understanding of its
chemical structure. While specific toxicological data for this molecule is limited, its core
structure, featuring a nitrobenzene moiety, necessitates a cautious approach grounded in the
well-documented hazards of related compounds. This document synthesizes available data
with established principles of chemical safety to provide a robust framework for risk mitigation
in a research and development setting.

Compound Identification and Physicochemical
Properties

A foundational aspect of safe handling is a thorough understanding of the compound's identity
and physical characteristics. These properties influence its behavior under various laboratory
conditions and are critical for designing appropriate storage and handling procedures.

Synonyms: 2-Nitrophenyl dodecyl ether, Dodecyl 2-nitrophenyl ether, o-nitrophenyl dodecyl
ether.[1][2]
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Property Value Source(s)

CAS Number 83027-71-8 [1]I3]

Molecular Formula C1sH29NO3 [1][3]

Molecular Weight 307.43 g/mol [3]
Off-white to light yellow solid-

Appearance o [4]
liquid mixture

- ) 201-203 °C @ 3.5 Torr; 218 °C

Boiling Point [21[31[5]
@ 1.5 mm Hg

Melting Point 10.5-11 °C [2]

Density 0.999 g/mL at 20 °C [31[5]

Flash Point 109 °C [3114]

Hazard Assessment: A Structurally-Informed

Approach

The hazard profile of 1-Dodecyloxy-2-nitrobenzene is informed by its own limited GHS

classification and, more significantly, by the extensive toxicological data available for its parent

structure, nitrobenzene. The nitroaromatic group is a well-known toxophore, and its presence

dictates the primary hazards associated with this class of compounds.

GHS Classification for 1-Dodecyloxy-2-nitrobenzene

Data specific to this compound indicates it should be treated as a hazardous substance.[4][6]

¢ Signal Word: Warning[4][6]

e Hazard Statements:

o H302: Harmful if swallowed.[4]

o H315: Causes skin irritation.[4]
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o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Inferred Hazards from the Nitrobenzene Moiety

In the absence of comprehensive toxicological studies on 1-Dodecyloxy-2-nitrobenzene, a
conservative risk assessment must assume it shares the more severe hazards of nitrobenzene
due to their structural similarity. Nitrobenzene is highly toxic and poses significant long-term
health risks.[7][8]

Table 2: Comparative GHS Hazard Profile
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Hazard Class

1-Dodecyloxy-2-
nitrobenzene

Nitrobenzene
(Analog)

Causality and Field
Insights

Acute Toxicity

Oral: Harmful (H302)
[4]

Oral, Dermal,
Inhalation: Toxic
(H301+H311+H331)
[O1[10][11]

Nitroaromatics are
readily absorbed
through all routes of
exposure.[8] The
primary acute effect is
methemoglobinemia,
which impairs the
blood's ability to carry
oxygen, leading to
cyanosis, dizziness,
and headache.[7][8]
[12]

Skin/Eye Irritation

Skin: Irritant (H315)
[4]Eye: Serious Irritant
(H319)[4]

Mild Irritant

Direct contact can
cause local irritation.
[8] However, the
systemic toxicity from
dermal absorption is
the more critical

concern.

Suspected of causing

The International
Agency for Research
on Cancer (IARC)

) o classifies
Carcinogenicity No Data cancer (H351, )
nitrobenzene as a
Category 2)[9][10][11] )
Group 2B carcinogen,
"possibly carcinogenic
to humans."[8]
Animal studies show
May damage fertility that nitrobenzene is a
Reproductive Toxicity No Data (H360F, Category 1B) reproductive toxicant,

[71010][13]

causing damage to
the testes.[8][14]
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Target Organ Toxicity

Causes damage to
organs (Blood)

through prolonged or

Chronic exposure

leads to cumulative

No Data damage to the
(Repeated Exposure) repeated exposure )
hematological system,
(H372, Category 1)[7] )
spleen, and liver.[12]
[91[11]
This class of
o compounds can be
Harmful to aquatic life ) ]
) o ) ) persistent in the
Aquatic Toxicity No Data with long lasting

effects (H412)[7][10]

environment and
harmful to aquatic

organisms.

Expert Conclusion: The known irritant and harmful properties of 1-Dodecyloxy-2-

nitrobenzene, combined with the severe systemic, carcinogenic, and reproductive hazards of

its core nitrobenzene structure, demand that it be handled as a substance of high concern. All

handling protocols must be designed to prevent any direct contact or inhalation.

The Hierarchy of Controls: A Systematic Approach

to Safety

Effective risk management follows the "Hierarchy of Controls," a framework that prioritizes the

most effective and reliable safety measures. Personal Protective Equipment (PPE) is the final

line of defense, to be used only after higher-level controls have been implemented.
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Hierarchy of Controls for Handling 1-Dodecyloxy-2-nitrobenzene

Elimination
(Not applicable for research)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)

(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions over
PPE.

Engineering Controls

These controls are physical changes to the workspace that isolate personnel from the hazard.

e Chemical Fume Hood: All manipulations of 1-Dodecyloxy-2-nitrobenzene, including
weighing, transferring, and preparing solutions, must be performed inside a certified
chemical fume hood to prevent inhalation of vapors or aerosols.[15][16]

» Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
rapidly diluted and removed.[2][7]
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o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[15][16]

Administrative Controls

These are work practices and procedures that reduce the duration, frequency, and severity of
exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
tasks involving this compound. The SOP should cover every step from receipt to disposal.

» Training: All personnel must be trained on the specific hazards outlined in this guide and the
corresponding SOPs before they are permitted to handle the compound.

o Restricted Access: Designate specific areas within the lab for handling this compound.
Access should be restricted to trained and authorized personnel only.

e Quantity Minimization: Purchase and use the smallest quantity of the chemical necessary for
the experiment to minimize the potential impact of a spill or accident.

Personal Protective Equipment (PPE)

PPE is required for all handling activities, even with engineering controls in place.[17] The
selection of PPE must be based on a thorough risk assessment of the specific task being
performed.

Table 3: Personal Protective Equipment (PPE) Specification
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EyelFace Hand Body Respiratory
Task Level ] . . .
Protection Protection Protection Protection
Double-gloving
with chemically
ANSI z87.1- resistant gloves Not typically
) ) o A long-sleeved, o
Routine compliant safety (e.g., nitrile).[16] required if work

Handling(Small

glasses with side

Inspect gloves

buttoned lab coat

and closed-toe

is performed

guantities in a shields or before use and within a certified
] shoes are )
fume hood) chemical splash change chemical fume
_ _ _ mandatory.[16]
goggles.[16][18] immediately if hood.
contamination is
suspected.
A NIOSH-
approved
] ) Heavy-duty, PP ) ]
High-Risk i ) respirator with an
) ) chemically A chemically )
Operations(Larg Chemical splash ] ) organic vapor
N resistant gloves resistant apron ]
e quantities, goggles and a cartridge may be

potential for

face shield.[16]

(e.g., butyl

rubber over

over a lab coat.
[19]

required based

splashing) L on risk
nitrile).
assessment.[15]
[16]
A self-contained
breathing
apparatus
Heavy-duty, ) PP
) i A chemical- (SCBA) or a
) Chemical splash chemically ) ] )
Emergency Spill ] resistant, supplied-air
goggles and a resistant gloves ) ) )
Response ] impermeable respirator is
face shield. (e.g., butyl ) ]
suit.[7][19] required for large

rubber, Viton).

spills or in poorly
ventilated areas.
[71[19]

Experimental Protocols: Safe Handling and Storage
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Adherence to strict protocols is non-negotiable for mitigating the risks associated with 1-

Dodecyloxy-2-nitrobenzene.

Handling Protocol

Preparation: Before handling, ensure all engineering controls are functional. Don the
appropriate PPE as specified in Table 3. Confirm the location of the nearest spill kit, safety
shower, and eyewash station.

Aliquotting and Transfer: Conduct all transfers within a chemical fume hood. Use non-
sparking tools and equipment to prevent ignition, as the material is combustible.[3][15]
Grounding and bonding of containers may be necessary to prevent static discharge.[20]

Housekeeping: Keep the work area clean and organized. Immediately decontaminate any
surfaces that may have come into contact with the chemical.

Post-Handling: After completing work, carefully remove PPE, avoiding cross-contamination.
Wash hands and forearms thoroughly with soap and water.[15]

Storage Protocol

» Container: Store in a tightly closed, properly labeled container.[15]

Location: Keep in a cool, dry, and well-ventilated area designated for toxic and combustible
materials.[3] The storage area should be secured and accessible only to authorized
personnel.[9]

Incompatibilities: Store away from strong oxidizing agents, reducing agents, acids, bases,
and alkali metals to prevent violent reactions.[7][15]

Emergency Procedures: A Validated Response
System

A clear and practiced emergency plan is critical. All personnel must be familiar with these

procedures.
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Emergency Response Workflow

Incident Occurs
(Spill or Exposure)

Alert Personnel & Evacuate Area
(If necessary)

Assess Severity
(Minor vs. Major)

Exposure

Minor Spill:
- Don appropriate PPE
- Contain with absorbent
- Collect & dispose as hazardous waste

Personnel Exposure:
- Remove contaminated clothing
- Use safety shower/eyewash for 15 min
- Seek immediate medical attention

Major Spill:
- Contact Emergency Response Team
- Do not attempt to clean up

Report Incident to Supervisor

Click to download full resolution via product page

Caption: A clear workflow for responding to spills or personnel exposures.

First Aid Measures

¢ Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[9][18]
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» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9][18]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.[18]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[9] Provide the Safety Data Sheet to the medical personnel.

Accidental Release Measures

o Minor Spills: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
sand, vermiculite).[20] Collect the material into a sealed, labeled container for hazardous
waste disposal. Ventilate the area and decontaminate the spill site.

e Major Spills: Evacuate the area immediately. Alert others and contact your institution's
emergency response team. Prevent the spill from entering drains or waterways.[7][20]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[15]
A fine water spray can be used to cool containers.[7]

e Hazards: The compound is combustible. Vapors may form explosive mixtures with air upon
intense heating. Hazardous decomposition products, including nitrogen oxides (NOx) and
carbon monoxide (CO), will be emitted in a fire.[15]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[15][20]

Waste Disposal

All waste containing 1-Dodecyloxy-2-nitrobenzene, including contaminated absorbents and
disposable PPE, must be collected in sealed, labeled containers. Disposal must be carried out
through a licensed hazardous waste disposal company, in accordance with all local, state, and
federal regulations. Do not dispose of it down the drain.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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